Cas no 153291-12-4 (Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate)

• Product Name: Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate
• CAS No: 153291-12-4
• MF: C₁₄H₁₃BrO₃
• MW: 309.155223608017
• MDL: MFCD00245482
• CID: 4604420
• Update Time: 2025-06-13

Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(6-BROMO-2-NAPHTHYLOXY)ACETATE
• Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate

• MDL： MFCD00245482
• Inchi： 1S/C14H13BrO3/c1-2-17-14(16)9-18-13-6-4-10-7-12(15)5-3-11(10)8-13/h3-8H,2,9H2,1H3
• InChI Key： WXVNFSQYAALDAL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C2C(=C1)C=CC(Br)=C2

Additional information on Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate

Recent Advances in the Study of Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate (CAS: 153291-12-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate (CAS: 153291-12-4) is a brominated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate as a key precursor in the synthesis of small-molecule inhibitors for protein kinases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. The study employed a combination of molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further optimization of its pharmacodynamic properties.

In another recent investigation, Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate was utilized as a building block for the development of fluorescent probes. A 2024 paper in Chemical Communications detailed its incorporation into a probe designed for real-time imaging of reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity and sensitivity, offering a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond its applications in drug discovery and imaging, this compound has also been investigated for its potential in material science. A 2023 study in Advanced Materials explored its use in organic semiconductors, where its electron-withdrawing properties contributed to enhanced charge transport efficiency. This interdisciplinary approach underscores the compound's versatility and broad utility across multiple scientific domains.

Despite these promising developments, challenges remain in the scalable synthesis and functionalization of Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. The study introduced a novel catalytic system that significantly reduced reaction times while maintaining high enantioselectivity, addressing a critical bottleneck in large-scale production.

Looking ahead, researchers anticipate that Ethyl 2-(6-bromonaphthalen-2-yl)oxyacetate will continue to play a pivotal role in medicinal chemistry and chemical biology. Its unique structural features and demonstrated bioactivity make it a promising candidate for the development of next-generation therapeutics and diagnostic tools. Future studies are expected to explore its potential in targeted drug delivery systems and combination therapies, further expanding its applications in the pharmaceutical industry.